Cas no 2172281-41-1 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid)
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid
- 2172281-41-1
- 5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid
- EN300-1539170
-
- Inchi: 1S/C26H26N2O6/c1-16(14-23(29)30)10-12-27-25(31)24-22(11-13-33-24)28-26(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,11,13,16,21H,10,12,14-15H2,1H3,(H,27,31)(H,28,32)(H,29,30)
- InChI Key: MUTHGUVJVABXBB-UHFFFAOYSA-N
- SMILES: O(C(NC1C=COC=1C(NCCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
Computed Properties
- Exact Mass: 462.17908655g/mol
- Monoisotopic Mass: 462.17908655g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 708
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 118Ų
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1539170-0.05g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-0.1g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-0.25g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-0.5g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-1.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-2.5g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-5.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-10.0g |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1539170-50mg |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1539170-100mg |
5-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)furan-2-yl]formamido}-3-methylpentanoic acid |
2172281-41-1 | 100mg |
$2963.0 | 2023-09-26 |
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
Additional information on 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid
5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid: A Comprehensive Overview
In the ever-evolving landscape of chemical research, the compound 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid (CAS No. 2172281-41-1) has emerged as a significant molecule of interest. This compound, with its intricate structure and potential applications, has garnered attention from researchers across various disciplines. In this article, we delve into the properties, synthesis, and potential uses of this compound, while incorporating the latest research findings to provide a comprehensive understanding.
The molecular structure of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid is characterized by a pentanoic acid backbone with a substituted furan ring and a fluorenylmethoxycarbonyl (Fmoc) group. The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in modulating the compound's reactivity and stability. Recent studies have highlighted the importance of such protecting groups in enhancing the efficiency of peptide coupling reactions, making this compound a valuable tool in medicinal chemistry.
One of the most notable applications of this compound lies in its potential use in drug discovery. The integration of the Fmoc group with the furan ring introduces unique electronic and steric properties, which can be exploited in designing bioactive molecules. Researchers have recently explored its role as a precursor in the synthesis of complex peptides and small molecules with therapeutic potential. For instance, studies published in 2023 have demonstrated its utility in constructing bioisosteres that exhibit improved pharmacokinetic profiles compared to their natural counterparts.
The synthesis of 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid involves a multi-step process that combines principles from organic chemistry and peptide synthesis. The key steps include the formation of the Fmoc derivative and subsequent coupling reactions to introduce the furan moiety. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yield rates.
In terms of biological activity, preliminary assays have shown promising results. The compound exhibits moderate inhibitory activity against certain enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase. While these findings are still in their early stages, they underscore the potential for further exploration into its therapeutic applications.
Moreover, the structural versatility of this compound makes it an attractive candidate for materials science applications. Its ability to form self-assembled monolayers has been explored in recent studies, suggesting its potential use in creating advanced materials for sensors or drug delivery systems.
In conclusion, 5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid (CAS No. 2172281-41-) represents a multifaceted molecule with diverse applications across chemistry and biology. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial fields.
2172281-41-1 (5-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)furan-2-ylformamido}-3-methylpentanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)